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Compound of Interest

Compound Name: Sulfachloropyridazine-13C6

Cat. No.: B15554262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to Sulfachloropyridazine-13C6. This isotopically labeled

compound is a critical tool in pharmacokinetic and metabolic studies, serving as an internal

standard for the quantification of Sulfachloropyridazine in various biological and environmental

matrices.

Chemical Properties and Identification
Sulfachloropyridazine-13C6 is a stable isotope-labeled version of the sulfonamide antibiotic,

Sulfachloropyridazine. The six carbon atoms of the benzene ring have been replaced with the

Carbon-13 isotope, providing a distinct mass shift for use in mass spectrometry-based

analytical methods.[1][2]
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Property Value Reference(s)

Chemical Name

4-amino-N-(6-chloropyridazin-

3-yl)(1,2,3,4,5,6-

13C6)benzene-1-sulfonamide

[1]

Synonyms

Sulfachloropyridazine-13C6;

N1-(6-Chloro-3-

pyridazinyl)sulfanilamide-

13C6; 3-Chloro-6-

sulfanilamidopyridazine-13C6

[1]

CAS Number 2731998-51-7 [3][4]

Unlabeled CAS 80-32-0 [1]

Appearance Pale Yellow Solid [1][2]

Physicochemical Data
The physicochemical properties of Sulfachloropyridazine-13C6 are expected to be nearly

identical to its unlabeled counterpart, with the exception of its molecular weight.

Property Value Reference(s)

Molecular Formula C4[13C]6H9ClN4O2S [1][2]

Molecular Weight 290.68 g/mol [1][2]

Melting Point (unlabeled) 186-187 °C [3]

Density (unlabeled) 1.588 g/cm³ [3]

Solubility
Slightly soluble in DMSO and

Methanol.
[1][2]

Storage
Store at 2-8°C under an inert

atmosphere.
[1]
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Detailed solubility data for the unlabeled form provides valuable guidance for handling and

formulation.

Solvent Solubility Reference(s)

0.5 M NaOH 50 mg/mL [5]

DMSO 56 mg/mL (196.68 mM) [6]

Water (pH 7.4) 35 µg/mL [7]

Solvent Order (Descending)

1,4-dioxane > acetone >

acetonitrile > ethyl acetate >

methanol > ethanol > 1-

butanol > isopropanol > water

[8]

Chemical Structure
The structure of Sulfachloropyridazine consists of a sulfanilamide core attached to a 3-chloro-6-

aminopyridazine ring. In Sulfachloropyridazine-13C6, the six carbon atoms of the phenyl ring

(benzene) are isotopically labeled with 13C.

IUPAC Name: 4-amino-N-(6-chloropyridazin-3-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-

sulfonamide[1]

The isotopic labeling is crucial for its application as an internal standard in quantitative analysis,

as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass in mass

spectrometry.[9]

Experimental Protocols
Sulfachloropyridazine-13C6 is primarily utilized as an internal standard in analytical methods

for the detection and quantification of Sulfachloropyridazine residues.[9] The following outlines

a general experimental workflow based on established methods for sulfonamide analysis.

Sample Preparation and Extraction
A common procedure for extracting Sulfachloropyridazine from biological matrices such as

tissue involves solid-liquid extraction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/s9882
https://www.selleckchem.com/datasheet/sulfachloropyridazine-S370801-DataSheet.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfachlorpyridazine
https://pubs.acs.org/doi/10.1021/acs.jced.7b01134
https://www.benchchem.com/product/b15554262?utm_src=pdf-body
https://www.fishersci.com/shop/products/sulfachloropyridazine-sodium-97-thermo-scientific/AC458060010
https://www.medchemexpress.com/sulfachloropyridazine-13c6.html
https://www.benchchem.com/product/b15554262?utm_src=pdf-body
https://www.medchemexpress.com/sulfachloropyridazine-13c6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Liver Samples:

Weigh 2 ± 0.02 g of the liver sample into a 50-mL polypropylene tube.[10]

Fortify the sample with an internal standard solution (e.g., Sulfachloropyridazine-13C6 or a

similar labeled compound like Sulfamethazine-13C6).[10][11]

Allow the sample to rest for 15 minutes.[10][11]

Add 15 mL of water and vortex for 10 minutes.[10]

Add 15 µL of 1M NaOH and vortex for another 15 minutes, followed by sonication for 5

minutes.[10][11]

Adjust the pH to 7.8–8.0 with 10% v/v HCl.[10][11]

Perform a liquid-liquid extraction with ethyl acetate, repeating the extraction step three times.

[10]

Combine the organic phases and evaporate to dryness under a stream of nitrogen.[10]

Reconstitute the residue in a suitable mobile phase for analysis.[10]

Analytical Instrumentation and Conditions
High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS) is the preferred method for the analysis of Sulfachloropyridazine.
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Parameter Typical Conditions Reference(s)

Chromatographic Column C18 reverse-phase column [12]

Mobile Phase
Acetonitrile and a pH 3.0 buffer

solution (e.g., 30:70, v/v)
[12]

Flow Rate 0.8 mL/min [12]

Detection

UV at 272.0 nm or MS/MS in

Multiple Reaction Monitoring

(MRM) mode

[12][13]

Internal Standard
Sulfachloropyridazine-13C6 or

Sulfamethazine-13C6
[11][13]

Mechanism of Action (Unlabeled
Sulfachloropyridazine)
As a sulfonamide antibiotic, Sulfachloropyridazine acts by inhibiting the bacterial synthesis of

dihydrofolic acid. It is a competitive inhibitor of the enzyme dihydropteroate synthase, which is

essential for the conversion of para-aminobenzoic acid (PABA) into dihydrofolic acid, a

precursor for DNA synthesis.[5][14]

Visualizations
Logical Workflow for Quantitative Analysis
The following diagram illustrates the role of Sulfachloropyridazine-13C6 as an internal

standard in a typical quantitative analytical workflow.
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Quantitative Analysis Workflow

Structural Relationship
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This diagram shows the structural relationship between the unlabeled analyte and its

isotopically labeled internal standard.

Sulfachloropyridazine
(Analyte)

Sulfachloropyridazine-13C6
(Internal Standard)

(13C labeled benzene ring)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfachloropyridazine sodium, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

2. bocsci.com [bocsci.com]

3. sulfachloropyridazine [chembk.com]

4. Sulfachloropyridazine Sodium Powder Raw Material, API BP, EP, USP CAS 23282-55-5
Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]

5. 磺胺氯哒嗪 | Sigma-Aldrich [sigmaaldrich.com]

6. selleckchem.com [selleckchem.com]

7. Sulfachlorpyridazine | C10H9ClN4O2S | CID 6634 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. medchemexpress.com [medchemexpress.com]

10. Chemical extraction of sulfachloropyridazine from&nbsp;liver samples [protocols.io]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15554262?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554262?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/sulfachloropyridazine-sodium-97-thermo-scientific/AC458060010
https://www.fishersci.com/shop/products/sulfachloropyridazine-sodium-97-thermo-scientific/AC458060010
https://www.bocsci.com/product/sulfachloropyridazine-13c6-484941.html
https://www.chembk.com/en/chem/sulfachloropyridazine
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/sulfachloropyridazine-sodium-cas-23282-55-5.html
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/sulfachloropyridazine-sodium-cas-23282-55-5.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/s9882
https://www.selleckchem.com/datasheet/sulfachloropyridazine-S370801-DataSheet.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfachlorpyridazine
https://pubs.acs.org/doi/10.1021/acs.jced.7b01134
https://www.medchemexpress.com/sulfachloropyridazine-13c6.html
https://www.protocols.io/view/chemical-extraction-of-sulfachloropyridazine-from-n92ldde8l5br/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Determination of sulfachloropyridazine residue levels in feathers from broiler chickens
after oral administration using liquid chromatography coupled to tandem mass spectrometry -
PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. mdpi.com [mdpi.com]

14. toku-e.com [toku-e.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Sulfachloropyridazine-
13C6: Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554262#sulfachloropyridazine-13c6-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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